2-(2,4-dichlorophenoxy)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide

• IUPAC Name: 2-(2,4-dichlorophenoxy)-N-[2-(3-thiophen-3-ylpyrazol-1-yl)ethyl]acetamide
• InChI: InChI=1S/C17H15Cl2N3O2S/c18-13-1-2-16(14(19)9-13)24-10-17(23)20-5-7-22-6-3-15(21-22)12-4-8-25-11-12/h1-4,6,8-9,11H,5,7,10H2,(H,20,23)
• InChI Key: URDKTTSGFIGVSJ-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1Cl)Cl)OCC(=O)NCCN2C=CC(=N2)C3=CSC=C3
• Molecular Formula: C17H15Cl2N3O2S
• Molecular Weight: 396.3 g/mol

Description

2-(2,4-dichlorophenoxy)-N-(2-(3-(thiophen-3-yl)-1H-pyrazol-1-yl)ethyl)acetamide, commonly known as DCPA, is a herbicide that is widely used in agriculture to control a variety of weeds. DCPA belongs to the chemical class of pyrazole carboxamide herbicides and is known for its selective control of annual grasses and broadleaf weeds.

Scientific Research Applications

Coordination Complexes and Antioxidant Activity

• Coordination Complexes with Metals : Pyrazole-acetamide derivatives have been utilized in the synthesis of novel coordination complexes with metals like Co(II) and Cu(II). These complexes are structured through hydrogen bonding, resulting in supramolecular architectures with significant antioxidant activity (Chkirate et al., 2019).

Antimicrobial Studies

• Synthesis of Thiazolidine Derivatives : Acetamide derivatives have been used to synthesize thiazolidinone and 5-methyl-4-thiazolidinone derivatives, which exhibit antimicrobial properties. This involves a series of condensations and fusions with other chemical agents (Patel, Mistry, & Desai, 2009).

Crystal Structure and Molecular Interactions

• Hydrogen Bonding and Crystal Structures : Studies have shown that acetamide derivatives can form complex sheets and structures through hydrogen bonding, which are useful in understanding molecular interactions and crystal engineering (Narayana et al., 2016).

Nonlinear Optical Properties

• Optical Applications : Research on crystalline acetamides, including the type of compound , has revealed their potential in nonlinear optical applications. These compounds are considered good candidates for photonic devices such as optical switches and modulators (Castro et al., 2017).

Anticancer Drug Synthesis

• Anticancer Drug Development : Acetamide derivatives have been synthesized for potential use as anticancer drugs. These compounds have shown promising results in in silico studies targeting specific cancer receptors (Sharma et al., 2018).

Anti-Inflammatory Activity

• Synthesis of Acetamides with Anti-Inflammatory Properties : Novel acetamide derivatives have been synthesized and tested for anti-inflammatory activity. Some of these compounds have shown significant results in reducing inflammation (Sunder & Maleraju, 2013).